Cas no 138087-28-2 (Benzoxazolium, 3-ethyl-6,7-dihydroxy-2-methyl-, iodide)

• Product Name: Benzoxazolium, 3-ethyl-6,7-dihydroxy-2-methyl-, iodide
• CAS No: 138087-28-2
• MF: C₁₀H₁₂INO₃
• MW: 321.111655235291
• CID: 1250931
• PubChem ID: 15724861
• Update Time: 2025-04-20

Benzoxazolium, 3-ethyl-6,7-dihydroxy-2-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzoxazolium, 3-ethyl-6,7-dihydroxy-2-methyl-, iodide
• 3-ethyl-2-methyl-1,3-benzoxazol-3-ium-6,7-diol,iodide
• DTXSID00577464
• 138087-28-2
• 3-Ethyl-6,7-dihydroxy-2-methyl-1,3-benzoxazol-3-ium iodide

• Inchi： 1S/C10H11NO3.HI/c1-3-11-6(2)14-10-7(11)4-5-8(12)9(10)13;/h4-5H,3H2,1-2H3,(H-,12,13);1H
• InChI Key： CDDWLUASCJWPFO-UHFFFAOYSA-N
• SMILES： [I-].O1C(C)=[N+](CC)C2C=CC(=C(C1=2)O)O

Computed Properties

• Exact Mass: 320.98576
• Monoisotopic Mass: 320.98619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.48